Cas no 756760-16-4 (1H-Pyrrole-2-carboxylicacid, 1,3,5-trimethyl-)

• Product Name: 1H-Pyrrole-2-carboxylicacid, 1,3,5-trimethyl-
• CAS No: 756760-16-4
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 549132
• PubChem ID: 20285406
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxylicacid, 1,3,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylicacid, 1,3,5-trimethyl-
• 2-Pyrrolecarboxylicacid, 1,3,5-trimethyl- (5CI)
• 1,3,5-trimethyl-1H-Pyrrole-2-carboxylic acid
• 1,3,5-trimethylpyrrole-2-carboxylic acid
• 1H-Pyrrole-2-carboxylicacid,1,3,5-trimethyl-(9CI)
• 756760-16-4
• AT34111
• SCHEMBL9955427
• DTXSID60604649

• Inchi： 1S/C8H11NO2/c1-5-4-6(2)9(3)7(5)8(10)11/h4H,1-3H3,(H,10,11)
• InChI Key： UUYNZCLYPLJBTG-UHFFFAOYSA-N
• SMILES： OC(C1=C(C)C=C(C)N1C)=O

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.13